Cas no 784188-95-0 (2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 784188-95-0
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 5980823
• PubChem ID: 2129280
• Update Time: 2025-05-27

2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-((5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• SMR000067604
• F0594-0215
• MLS000053274
• Z21492521
• CHEMBL1337112
• 2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-((5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
• 784188-95-0
• 2-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• AKOS001044620

• Inchi： 1S/C20H19ClN4O2S/c21-16-8-6-15(7-9-16)19-22-23-20(27-19)28-14-18(26)25-12-10-24(11-13-25)17-4-2-1-3-5-17/h1-9H,10-14H2
• InChI Key： HTCZTEHLEHHYDC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2)CC1)(=O)CSC1=NN=C(C2=CC=C(Cl)C=C2)O1

Computed Properties

• Exact Mass: 414.0917247g/mol
• Monoisotopic Mass: 414.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 784188-95-0)

The compound 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 784188-95-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a 1,3,4-oxadiazole core and a phenylpiperazine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological and metabolic pathways, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one has surged due to their versatility in drug discovery. The 1,3,4-oxadiazole ring, a key feature of this molecule, is known for its stability and ability to interact with biological targets, making it a hotspot in medicinal chemistry. Meanwhile, the phenylpiperazine group is frequently explored for its affinity toward neurotransmitter receptors, which aligns with current trends in neuroscience research.

One of the most frequently asked questions about this compound is its synthetic route and mechanism of action. The synthesis typically involves multi-step organic reactions, including cyclization and sulfanylation, to achieve the desired oxadiazole-thioether linkage. Computational studies suggest that the molecule may exhibit inhibitory effects on specific enzymes or receptors, though further in vitro and in vivo validation is required. This aligns with the growing interest in structure-activity relationship (SAR) studies, a trending topic in pharmaceutical sciences.

From an industrial perspective, CAS No. 784188-95-0 is often discussed in the context of high-throughput screening and fragment-based drug design. Its modular structure allows for derivatization, enabling researchers to optimize pharmacokinetic properties such as solubility and bioavailability. Given the rising popularity of AI-driven drug discovery, this compound has also been flagged in virtual screening libraries as a potential lead molecule for conditions like anxiety disorders or metabolic syndromes.

Environmental and regulatory considerations are also critical when handling 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one. While it is not classified as hazardous, proper storage and handling protocols are recommended to maintain its stability. Researchers often inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic purity, which are essential for quality control in laboratory settings.

In summary, CAS No. 784188-95-0 represents a fascinating intersection of synthetic chemistry and biomedical research. Its dual functionality—combining the 1,3,4-oxadiazole and phenylpiperazine pharmacophores—positions it as a valuable scaffold for future drug development. As the scientific community continues to explore its applications, this compound is likely to remain a subject of intense study, particularly in the realms of central nervous system (CNS) therapeutics and enzyme inhibition.